Butanoic acid, 2-[(cyclohexylcarbonyl)amino]-3-oxo-, ethyl ester

• CAS No.: 61151-95-9
• Molecular Formula: C13H21NO4
• Molecular Weight: 255.31 g/mol
• IUPAC Name: ethyl 2-(cyclohexanecarbonylamino)-3-oxobutanoate
• InChI: InChI=1S/C13H21NO4/c1-3-18-13(17)11(9(2)15)14-12(16)10-7-5-4-6-8-10/h10-11H,3-8H2,1-2H3,(H,14,16)
• InChI Key: YAJUYQOVOHGPHO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C(=O)C)NC(=O)C1CCCCC1

Description

Butanoic acid, 2-[(cyclohexylcarbonyl)amino]-3-oxo-, ethyl ester is a useful research compound. Its molecular formula is C13H21NO4 and its molecular weight is 255.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 23.6 g of ethyl alpha-aminoacetoacetate hydrochloride in 450 ml of chloroform cooled to 0° C. was added 19.52 ml of cyclohexylcarbonyl chloride. After 20 minutes at 0° C. 36 ml of triethylamine was added dropwise over a period of 30 minutes. The reaction mixture was allowed to warm to room temperature, was washed with water (2×300 ml) and brine (300 ml) and dried over magnesium sulfate. Removal of the solvent in vacuo gave 35.1 g of an oil which on chromatographing on 400 g of silica gel (hexane-ethyl acetate; 7.5:2.5; v:v) gave 13.9 g of product, m.p. 74°-75° C.